Cas no 2580186-04-3 ((3-Methyl-1,1-dioxo-1lambda6-thietan-3-yl)methanesulfonamide)

• Product Name: (3-Methyl-1,1-dioxo-1lambda6-thietan-3-yl)methanesulfonamide
• CAS No: 2580186-04-3
• MF: C₅H₁₁NO₄S₂
• MW: 213.275139093399
• CID: 5835700
• PubChem ID: 165888083
• Update Time: 2023-11-20

(3-Methyl-1,1-dioxo-1lambda6-thietan-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580186-04-3
• EN300-4130008
• (3-methyl-1,1-dioxo-1lambda6-thietan-3-yl)methanesulfonamide
• (3-Methyl-1,1-dioxo-1lambda6-thietan-3-yl)methanesulfonamide

• Inchi： 1S/C5H11NO4S2/c1-5(4-12(6,9)10)2-11(7,8)3-5/h2-4H2,1H3,(H2,6,9,10)
• InChI Key： IVWAAICBNPOBBT-UHFFFAOYSA-N
• SMILES： S1(CC(C)(CS(N)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 213.01295018g/mol
• Monoisotopic Mass: 213.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 111Ų